dTDP-3-oxo-2,6-dideoxy-D-glucose
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Overview
Description
DTDP-3-oxo-2,6-dideoxy-D-glucose is a pyrimidine nucleotide-sugar.
Scientific Research Applications
Biosynthesis Pathways and Enzymatic Studies
Biosynthesis in Bacteria : dTDP-3-oxo-2,6-dideoxy-D-glucose is involved in the biosynthesis of derivatives of 3-amino-3,6-dideoxyhexoses, found in lipopolysaccharide O-antigens, glycan moieties of S-layer glycoproteins, and antibiotics. These biosynthesis pathways, like the one in Thermoanaerobacterium thermosaccharolyticum, involve multiple enzymes such as transferases, dehydratases, isomerases, transaminases, and transacetylases (Pföstl et al., 2008).
Enzyme Structure and Function : Structural and functional studies of enzymes like QdtC, an N-acetyltransferase, provide insights into the biosynthesis pathway of this compound derivatives. These studies involve crystal structures of enzymes and ligand binding analyses (Thoden et al., 2009).
Chemical Synthesis and Characterization
Chemical and Enzymatic Synthesis : Research includes the chemoenzymatic synthesis of dTDP-activated 2,6-dideoxyhexoses, crucial for understanding the biosynthesis of polyketides and antibiotics. This synthesis process has implications for the in vitro characterization of enzymes and the production of hybrid antibiotics (Amann et al., 2001).
Stereochemical Analysis : Studies on the stereochemistry of reactions involving dTDP-glucose oxidoreductase, which plays a role in the formation of this compound, help in understanding the specific configurations and chemical properties of the synthesized sugars (Snipes et al., 1977).
Biotechnological Applications
Glycosyltransferase Characterization : Studies explore the use of engineered Escherichia coli for biosynthesis of amino deoxy-sugar-conjugated flavonol glycosides, utilizing this compound intermediates. This has implications for producing novel compounds with potential biological activities (Pandey et al., 2015).
Molecular Engineering for Drug Development : Research into the molecular architecture and function of enzymes like N-formyltransferases, which use this compound derivatives, contributes to our understanding of the biosynthesis of unusual sugars in pathogenic bacteria, aiding in drug development (Woodford et al., 2015).
Properties
Molecular Formula |
C16H24N2O14P2 |
---|---|
Molecular Weight |
530.31 g/mol |
IUPAC Name |
[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] [(2R,5R,6R)-5-hydroxy-6-methyl-4-oxooxan-2-yl] hydrogen phosphate |
InChI |
InChI=1S/C16H24N2O14P2/c1-7-5-18(16(23)17-15(7)22)12-3-9(19)11(30-12)6-28-33(24,25)32-34(26,27)31-13-4-10(20)14(21)8(2)29-13/h5,8-9,11-14,19,21H,3-4,6H2,1-2H3,(H,24,25)(H,26,27)(H,17,22,23)/t8-,9+,11-,12-,13-,14-/m1/s1 |
InChI Key |
CZNNQWMLAHSKRA-RRLVPJIRSA-N |
Isomeric SMILES |
C[C@@H]1[C@H](C(=O)C[C@H](O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)O |
SMILES |
CC1C(C(=O)CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O |
Canonical SMILES |
CC1C(C(=O)CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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